Cas no 2391-80-2 (N-butylbutan-1-amine; (dibutylamino)methanedithioic acid)

N-butylbutan-1-amine; (dibutylamino)methanedithioic acid structure
2391-80-2 structure
Product Name:N-butylbutan-1-amine; (dibutylamino)methanedithioic acid
CAS No:2391-80-2
MF:C17H38N2S2
MW:334.627022266388
CID:278721
PubChem ID:102252
Update Time:2025-04-19

N-butylbutan-1-amine; (dibutylamino)methanedithioic acid Chemical and Physical Properties

Names and Identifiers

    • N-butylbutan-1-amine,dibutylcarbamodithioic acid
    • (dibutylamino)methanedithioic acid
    • AC1L2SGS
    • AG-E-70429
    • Carbamodithioic acid, dibutyl-, compd. with N-butyl-1-butanamine (1:1)
    • CTK1A5938
    • Dibutylammonium dibutyldithiocarbamate
    • dibutylcarbamodithioic acid - N-butylbut
    • di-n-butylammonium di-n-butyldithiocabamate
    • Di-n-butylammonium di-n-butyldithiocarbamate
    • EINECS 219-242-5
    • N,N-Dibutylammonium-N,N-dibutyl-dithiocarbamat
    • N-butylbutan-1-amine
    • DTXSID30883843
    • 2391-80-2
    • N-butylbutan-1-amine; (dibutylamino)methanedithioic acid
    • Inchi: 1S/C9H19NS2.C8H19N/c1-3-5-7-10(9(11)12)8-6-4-2;1-3-5-7-9-8-6-4-2/h3-8H2,1-2H3,(H,11,12);9H,3-8H2,1-2H3
    • InChI Key: YPQOCKOIFRNBQW-UHFFFAOYSA-N
    • SMILES: SC(N(CCCC)CCCC)=S.N(CCCC)CCCC

Computed Properties

  • Exact Mass: 334.24794
  • Monoisotopic Mass: 334.24764157g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 12
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 48.4Ų

Experimental Properties

  • PSA: 19.85
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